Cas no 1355067-20-7 ((5-Chloro-6-Cyclopropylpyridin-3-Yl)Boronic Acid Pinacol Ester)

• Product Name: (5-Chloro-6-Cyclopropylpyridin-3-Yl)Boronic Acid Pinacol Ester
• CAS No: 1355067-20-7
• MF: C₁₄H₁₉BClNO₂
• MW: 279.570163011551
• MDL: MFCD18255563
• CID: 4672700
• Update Time: 2025-05-19

(5-Chloro-6-Cyclopropylpyridin-3-Yl)Boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-CYCLOPROPYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• (5-Chloro-6-cyclopropylpyridin-3-yl)boronic acid pinacol ester
• SDOGLYRGZRBFLX-UHFFFAOYSA-N
• FCH2797363
• AX8266962
• (5-Chloro-6-Cyclopropylpyridin-3-Yl)Boronic Acid Pinacol Ester

• MDL： MFCD18255563
• Inchi： 1S/C14H19BClNO2/c1-13(2)14(3,4)19-15(18-13)10-7-11(16)12(17-8-10)9-5-6-9/h7-9H,5-6H2,1-4H3
• InChI Key： SDOGLYRGZRBFLX-UHFFFAOYSA-N
• SMILES： ClC1=CC(B2OC(C)(C)C(C)(C)O2)=CN=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Topological Polar Surface Area: 31.4

Additional information on (5-Chloro-6-Cyclopropylpyridin-3-Yl)Boronic Acid Pinacol Ester

(5-Chloro-6-Cyclopropylpyridin-3-Yl)Boronic Acid Pinacol Ester

The compound with CAS No. 1355067-20-7, known as (5-Chloro-6-Cyclopropylpyridin-3-Yl)Boronic Acid Pinacol Ester, is a highly specialized intermediate used in the field of organic synthesis, particularly in the construction of complex molecular architectures. This compound is a boronic acid pinacol ester derivative, which makes it an excellent substrate for cross-coupling reactions, such as the Suzuki-Miyaura coupling. The presence of the chlorine substituent at the 5-position and the cyclopropyl group at the 6-position on the pyridine ring imparts unique electronic and steric properties to the molecule, making it valuable in various synthetic strategies.

Recent advancements in organometallic chemistry have highlighted the importance of such boronic acid derivatives in constructing biologically active molecules. For instance, studies have demonstrated that (5-Chloro-6-Cyclopropylpyridin-3-Yl)Boronic Acid Pinacol Ester can be effectively utilized in the synthesis of heterocyclic compounds with potential applications in medicinal chemistry. The pinacol ester group facilitates easy handling and storage, while maintaining the reactivity of the boronic acid moiety.

One of the most notable applications of this compound is in the construction of pyridine-based frameworks, which are integral to numerous pharmaceutical agents. The cyclopropyl group introduces strain and rigidity into the molecule, which can enhance binding affinity to target proteins. Recent research has explored its use in synthesizing analogs of natural products, where precise control over regioselectivity and stereochemistry is crucial.

From a synthetic standpoint, (5-Chloro-6-Cyclopropylpyridin-3-Yl)Boronic Acid Pinacol Ester is typically prepared via a multi-step process involving halogenation, alkylation, and subsequent boronate esterification. The choice of reagents and reaction conditions plays a pivotal role in ensuring high yields and purity. For example, recent studies have optimized the use of palladium catalysts for selective coupling reactions involving this compound.

In terms of physical properties, this compound exhibits a melting point range suitable for solid-state reactions and has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. Its solubility profile makes it amenable to both solution-phase and solid-phase synthesis methodologies.

Looking ahead, the versatility of (5-Chloro-6-Cyclopropylpyridin-3-Yl)Boronic Acid Pinacol Ester positions it as a key building block in drug discovery programs targeting various therapeutic areas. Its ability to participate in multiple types of cross-coupling reactions underscores its importance in modern organic synthesis.